Cas no 76596-54-8 (2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one)

2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one structure
76596-54-8 structure
Product Name:2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one
CAS No:76596-54-8
MF:C5H3Br2NO2
MW:268.890819787979
MDL:MFCD30593065
CID:537508
PubChem ID:13626973
Update Time:2025-04-19

2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-bromo-1-(3-bromo-5-isoxazolyl)-
    • 2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethanone
    • 2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one
    • 2-BROMO-1-(3-BROMOISOXAZOL-5-YL)ETHAN-1-ONE
    • BDA59654
    • 76596-54-8
    • ZIEZUMAWBZSIDK-UHFFFAOYSA-N
    • 3-Bromo-5-(bromoacetyl)isoxazole
    • 2-bromo-1-(3-bromoisoxazol-5-yl)ethanone
    • DTXSID60545341
    • MFCD30593065
    • SCHEMBL6074169
    • 2-Bromo-1-(3-bromo-isoxazol-5-yl)-ethanone
    • EN300-260271
    • E79747
    • 5-bromoacetyl-3-bromoisoxazole
    • MDL: MFCD30593065
    • Inchi: 1S/C5H3Br2NO2/c6-2-3(9)4-1-5(7)8-10-4/h1H,2H2
    • InChI Key: ZIEZUMAWBZSIDK-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CC(=NO1)Br)=O

Computed Properties

  • Exact Mass: 266.85299
  • Monoisotopic Mass: 266.85305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one Pricemore >>

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